2-(4-Bromo-2-fluoro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one
2-(4-Bromo-2-fluoro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one
Brand Name:
Vulcanchem
CAS No.:
100563-50-6
VCID:
VC0170194
InChI:
InChI=1S/C9H6BrFN4O3/c1-4-12-9(16)14(13-4)8-3-7(15(17)18)5(10)2-6(8)11/h2-3H,1H3,(H,12,13,16)
SMILES:
CC1=NC(=O)N(N1)C2=CC(=C(C=C2F)Br)[N+](=O)[O-]
Molecular Formula:
C9H6BrFN4O3
Molecular Weight:
317.07 g/mol
2-(4-Bromo-2-fluoro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one
CAS No.: 100563-50-6
Main Products
VCID: VC0170194
Molecular Formula: C9H6BrFN4O3
Molecular Weight: 317.07 g/mol
| CAS No. | 100563-50-6 |
|---|---|
| Product Name | 2-(4-Bromo-2-fluoro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one |
| Molecular Formula | C9H6BrFN4O3 |
| Molecular Weight | 317.07 g/mol |
| IUPAC Name | 2-(4-bromo-2-fluoro-5-nitrophenyl)-5-methyl-1H-1,2,4-triazol-3-one |
| Standard InChI | InChI=1S/C9H6BrFN4O3/c1-4-12-9(16)14(13-4)8-3-7(15(17)18)5(10)2-6(8)11/h2-3H,1H3,(H,12,13,16) |
| Standard InChIKey | WXMYAHCQEDYPBH-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC(=O)N(N1)C2=CC(=C(C=C2F)Br)[N+](=O)[O-] |
| SMILES | CC1=NC(=O)N(N1)C2=CC(=C(C=C2F)Br)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC(=O)N(N1)C2=CC(=C(C=C2F)Br)[N+](=O)[O-] |
| Synonyms | 2-(4-Bromo-2-fluoro-5-nitrophenyl)-1,2-dihydro-5-methyl-3H-1,2,4-triazol-3-one |
| PubChem Compound | 13558756 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume